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amine

Cat. No.: B063887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Amino-4-chloro-3-methylisoxazole is a versatile heterocyclic compound that serves as a

crucial building block in the synthesis of a variety of biologically active molecules.[1] Its unique

structural features, including a reactive chlorinated isoxazole ring and a functional amino group,

make it a valuable intermediate in the fields of medicinal chemistry and agrochemical

development.[1] This technical guide provides a comprehensive overview of the

physicochemical properties, synthesis, and analysis of 5-Amino-4-chloro-3-methylisoxazole,

tailored for professionals in research and drug development. The compound is noted for its

application as a key intermediate in the synthesis of pharmaceuticals, particularly those

targeting neurological disorders, and in the formulation of herbicides and pesticides.[1]

Physicochemical Properties
A clear understanding of the physicochemical properties of 5-Amino-4-chloro-3-methylisoxazole

is fundamental for its application in synthesis and formulation. The key properties are

summarized in the table below.
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Property Value Source

Molecular Formula C₄H₅ClN₂O [1]

Molecular Weight 132.55 g/mol [1]

Appearance Off-white solid [1]

Purity ≥ 99% (HPLC) [1]

CAS Number 166964-09-6 [1]

Predicted pKa -2.44 ± 0.50 [2]

Storage Conditions 0-8°C, protect from light [1][2]

Note: Experimental data for melting point, boiling point, solubility, and logP are not readily

available in the reviewed literature. The provided pKa is a predicted value.

Experimental Protocols
Synthesis of Isoxazole Derivatives (General Workflow)
While a specific, detailed protocol for the synthesis of 5-Amino-4-chloro-3-methylisoxazole is

not publicly available, a general multi-component reaction (MCR) approach is commonly

employed for the synthesis of similar 5-aminoisoxazole derivatives. This workflow provides a

conceptual basis for its synthesis.
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General Synthesis Workflow for 5-Aminoisoxazoles

Starting Materials Reaction Conditions

Work-up and Purification

Malononitrile

Lewis Acid Catalyst (e.g., Ceric Ammonium Nitrate)

Substituted Aldehyde Hydroxylamine HCl Solvent (e.g., Isopropyl Alcohol)

Reflux (e.g., 5 hours)

Quench with Cold Water

Reaction Completion

Neutralize (e.g., NaHCO3)

Extract with Organic Solvent (e.g., Ethyl Acetate)

Purify (e.g., Vacuum Distillation)

5-Aminoisoxazole Derivative
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Caption: General workflow for the synthesis of 5-aminoisoxazole derivatives.
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Detailed Methodologies for Synthesis of Related Compounds:

A representative procedure for a one-pot multicomponent synthesis of 5-amino-3-

phenylisoxazole-4-carbonitrile derivatives involves dissolving malononitrile, a substituted

aromatic aldehyde, and hydroxylamine hydrochloride in isopropyl alcohol.[3] A Lewis acid

catalyst, such as ceric ammonium nitrate, is gradually added, and the reaction mixture is

refluxed for several hours.[3] The reaction progress is monitored by thin-layer chromatography

(TLC).[3] Upon completion, the reaction is quenched with cold water, neutralized with a sodium

bicarbonate solution, and the product is extracted with an organic solvent like ethyl acetate.[3]

The final product is then isolated and purified, for example, by vacuum distillation.[3]

Analytical Methods
The characterization and purity assessment of 5-Amino-4-chloro-3-methylisoxazole and related

compounds typically involve a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC): Purity is often determined by HPLC, with

reports indicating ≥ 99% purity for commercially available 5-Amino-4-chloro-3-methylisoxazole.

[1] For related isoxazole derivatives, LC-MS analysis is a common method for characterization.

[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural

elucidation. For related aminoisoxazoles, spectra are typically recorded in deuterated solvents

like DMSO-d₆.[5]

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the

compound. For related isoxazole derivatives, techniques like APCI (Atmospheric Pressure

Chemical Ionization) are employed.[5]
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Analytical Workflow for Isoxazole Derivatives
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Caption: Standard analytical workflow for the characterization of synthesized isoxazoles.

Biological Activity and Applications
5-Amino-4-chloro-3-methylisoxazole is a key intermediate in the synthesis of various

pharmaceuticals and agrochemicals.[1] Its utility in biochemical research is primarily in the

study of enzyme inhibition and receptor binding, which are fundamental processes in drug

discovery.[1]

While specific signaling pathways involving 5-Amino-4-chloro-3-methylisoxazole are not

detailed in the available literature, its role as a synthetic intermediate suggests that the final

products derived from it are designed to interact with specific biological targets. The general

logical relationship for its application in drug discovery is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b063887?utm_src=pdf-body-img
https://www.chemimpex.com/products/29103
https://www.chemimpex.com/products/29103
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role in Drug Discovery

5-Amino-4-chloro-3-methylisoxazole
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Caption: Logical flow of using 5-Amino-4-chloro-3-methylisoxazole in drug discovery.
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Conclusion
5-Amino-4-chloro-3-methylisoxazole is a compound of significant interest to the pharmaceutical

and agrochemical industries due to its versatile chemical nature. While a substantial amount of

information regarding its basic properties and applications as a synthetic intermediate is

available, there is a notable gap in the public domain concerning detailed experimental data on

its physicochemical properties and specific biological mechanisms of action. This guide

consolidates the currently available technical information and highlights areas where further

research is needed to fully exploit the potential of this valuable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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